4-((4-Bromophenyl)sulfonyl)-5-((2-chlorobenzyl)thio)-2-(furan-2-yl)oxazole

• IUPAC Name: 4-(4-bromophenyl)sulfonyl-5-[(2-chlorophenyl)methylsulfanyl]-2-(furan-2-yl)-1,3-oxazole
• InChI: InChI=1S/C20H13BrClNO4S2/c21-14-7-9-15(10-8-14)29(24,25)19-20(27-18(23-19)17-6-3-11-26-17)28-12-13-4-1-2-5-16(13)22/h1-11H,12H2
• InChI Key: SUGDHOABERXQIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Br)Cl
• Molecular Formula: C20H13BrClNO4S2
• Molecular Weight: 510.8 g/mol

Description

4-((4-Bromophenyl)sulfonyl)-5-((2-chlorobenzyl)thio)-2-(furan-2-yl)oxazole, also known as BSOX, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. BSOX is a heterocyclic compound that contains both sulfur and oxygen atoms in its structure.

Scientific Research Applications

Anticancer Activity

A study reports the synthesis and characterization of a series of 4-arylsulfonyl-1,3-oxazoles, which demonstrated anticancer activity against various cancer cell lines. The research highlighted that specific derivatives exerted significant antiproliferative and cytostatic effects against certain cancer subpanels, including CNS cancer, non-small cell lung cancer, and pleural mesothelioma, suggesting their potential as lead compounds for further in-depth studies in antitumor therapy (Zyabrev et al., 2022).

Antimicrobial and Antibacterial Activity

Several studies focused on the synthesis of sulfonamide derivatives, including those with structures related to "4-((4-Bromophenyl)sulfonyl)-5-((2-chlorobenzyl)thio)-2-(furan-2-yl)oxazole." These compounds were tested for their antibacterial effects, showing promising results against various bacterial strains. For example, novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine derivatives exhibited antimicrobial action against bacterial and fungal strains, and showed potential for developing novel antimicrobial agents to combat Gram-positive pathogens (Apostol et al., 2022).

Antitubercular Agents

A series of sulfonyl derivatives were synthesized and characterized, revealing moderate to significant antibacterial and antifungal activities. Importantly, some compounds displayed excellent antitubercular activity against Mycobacterium tuberculosis H37Rv, highlighting their potential as antitubercular molecules (Kumar et al., 2013).

Anti-inflammatory and Analgesic Activities

Research into 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles and derivatives revealed compounds with significant anti-inflammatory and analgesic activities. These findings suggest the potential of these compounds in developing new therapeutic agents targeting inflammatory conditions (Chidananda et al., 2012).